Cas no 1226052-78-3 (3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1226052-78-3
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 5311122
• PubChem ID: 62850029
• Update Time: 2025-07-21

3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1226052-78-3
• AKOS012145599
• 3-[(2-chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F6660-4335
• 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C14H16ClN3O2/c15-11-4-2-1-3-10(11)9-18-12(19)14(17-13(18)20)5-7-16-8-6-14/h1-4,16H,5-9H2,(H,17,20)
• InChI Key： CMMBRELVCATBED-UHFFFAOYSA-N
• SMILES： N1C2(CCNCC2)C(=O)N(CC2=CC=CC=C2Cl)C1=O

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.01±0.20(Predicted)

Additional information on 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No: 1226052-78-3)

3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1226052-78-3, belongs to a class of spirocyclic triazines, which are known for their diverse applications in medicinal chemistry. The presence of a chlorophenylmethyl side chain and the spirocyclic framework contribute to its complex molecular interactions, making it a promising candidate for further investigation in drug discovery.

The structural motif of 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione incorporates a spiro linkage between a triazine ring and a decane backbone. This spirocyclic structure is particularly intriguing because it can introduce rigidity into the molecule while allowing for conformational flexibility at other regions. The chlorophenylmethyl group serves as an important pharmacophore, potentially interacting with biological targets through hydrophobic and electrostatic forces. Such structural features are often exploited in the design of novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and enhanced binding affinity towards biological targets. The triazine ring in 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is a well-known scaffold in medicinal chemistry, frequently employed in the development of agrochemicals and pharmaceuticals. Its nitrogen-rich core provides multiple hydrogen bonding opportunities, which can be leveraged to improve interactions with proteins and enzymes. Additionally, the spirocyclic nature of the compound can lead to favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

One of the most compelling aspects of 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is its potential as a precursor for more complex derivatives. By modifying the chlorophenylmethyl group or exploring different substituents on the triazine ring, chemists can generate a library of analogs with tailored biological activities. This flexibility makes it an attractive starting point for structure-activity relationship (SAR) studies aimed at identifying new lead compounds for therapeutic intervention.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Spirocyclic triazines have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of triazine spirocycles have demonstrated efficacy in inhibiting enzymes involved in cancer cell proliferation and survival. The compound 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione may exhibit similar properties or offer novel mechanisms of action due to its unique structural framework.

The synthesis of 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control during synthesis to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to construct this motif efficiently. Additionally, the presence of multiple functional groups necessitates careful optimization of reaction conditions to minimize side products.

In terms of applications, 3-[(2-Chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione holds promise in several areas within pharmaceutical research. Its structural complexity suggests potential utility as an intermediate in the synthesis of biologically active molecules targeting neurological disorders or infectious diseases. Furthermore, chlorophenylmethyl containing compounds have been explored for their role in modulating neurotransmitter receptors, which could make this compound relevant in the development of novel therapeutics for central nervous system disorders.

The chemical properties of 1226052-78-3, such as its solubility profile and stability under various conditions, are critical factors that influence its suitability for further development. Preliminary studies indicate that this compound exhibits good solubility in organic solvents, facilitating its use in synthetic protocols and purification processes. However, further investigation into its stability under physiological conditions is necessary to assess its potential as a drug candidate.

As research continues to uncover new applications for heterocyclic compounds, 1226052-78-3 is poised to play a significant role in advancing pharmaceutical innovation. Its unique structural features offer a rich foundation for designing molecules with enhanced efficacy and reduced toxicity compared to existing therapies. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, scientists can accelerate the discovery process and bring novel treatments to patients more quickly.